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Compound Name:
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fluorophenyl)cyclopentanemethan

amine

Cat. No.: B11741419

Get Quote

Technical Guide: 1-(4-Chloro-3-
fluorophenyl)cyclopentanemethanamine
Safety, Handling, and Operational Protocols for
Drug Development[1]
Executive Summary & Chemical Identity[1][2]
1-(4-Chloro-3-fluorophenyl)cyclopentanemethanamine (CAS: 2089728-80-1) is a

specialized building block used in the synthesis of small molecule Active Pharmaceutical

Ingredients (APIs).[1] Structurally, it features a lipophilic halogenated phenyl ring attached to a

cyclopentyl scaffold, terminating in a primary methanamine.[1]

This unique structure imparts specific physicochemical properties—lipophilicity driven by the

chloro-fluoro substitution and basicity driven by the primary amine—that dictate its safety
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profile.[1] This guide moves beyond the standard Safety Data Sheet (SDS) to provide a

mechanistic understanding of handling risks and operational protocols.

Chemical Profile Table[2][3]
Property Data / Specification

CAS Number 2089728-80-1

IUPAC Name
[1-(4-Chloro-3-

fluorophenyl)cyclopentyl]methanamine

Molecular Formula C₁₂H₁₅ClFN

Molecular Weight 227.71 g/mol

Physical State
Viscous oil or low-melting solid (tendency to

crystallize at <4°C)

Basicity (pKa) ~9.5–10.5 (Predicted for primary alkyl amine)

Solubility
Soluble in DCM, DMSO, Methanol; Sparingly

soluble in water.[1][4][5]

Storage
2–8°C, under inert atmosphere

(Argon/Nitrogen).

Hazard Identification & Mechanistic Toxicology[1]
While specific toxicological data for this exact CAS may be sparse, its structural class

(halogenated aryl-cycloalkyl-amines) allows for high-confidence hazard prediction based on

Structure-Activity Relationships (SAR).[1]

GHS Classification (Derived/Predicted)
Signal Word:DANGER

Skin Corrosion/Irritation: Category 1B or 2 (Causes severe skin burns and eye damage /

Causes skin irritation).[1]

Serious Eye Damage: Category 1 (Causes serious eye damage).[1] Mechanism: The

primary amine is highly nucleophilic and basic, capable of saponifying fatty acids in corneal
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tissue, leading to irreversible opacity.[1]

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).

Toxicology Insights for Researchers
Halogenation Impact: The 4-chloro-3-fluoro substitution increases lipophilicity (LogP ~3.2),

facilitating rapid dermal absorption compared to non-halogenated analogs.[1]

Amine Reactivity: As a primary amine, this compound readily reacts with atmospheric CO₂ to

form carbamates (solid precipitates), which can alter stoichiometry in sensitive catalytic

reactions.

Sensitization Potential: Benzylic-type amines have a structural alert for skin sensitization;

repeated exposure may induce allergic contact dermatitis.[1]

Technical Handling & Engineering Controls[1]
To ensure data integrity and operator safety, handling must occur within a controlled

environment.[1]

Engineering Controls
Primary Containment: All weighing and transfer operations must be performed in a Chemical

Fume Hood or Glovebox.[1]

Ventilation: Face velocity > 0.5 m/s.[1]

Inert Atmosphere: Due to hygroscopicity and CO₂ sensitivity, store and handle under

Nitrogen or Argon.

Personal Protective Equipment (PPE) Matrix
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Body Part Recommendation Rationale

Hands
Double Nitrile (0.11 mm) or

Laminate Film (Silver Shield)

Standard nitrile may degrade

upon prolonged exposure to

the amine in organic solvents

(e.g., DCM).[1] Laminate offers

>480 min breakthrough.[1]

Eyes
Chemical Goggles + Face

Shield

Safety glasses are insufficient.

[1] The basic nature of the

amine poses a risk of

permanent corneal damage.

Respiratory

NIOSH N95/P100 (Solids) or

ABEK1 Cartridge

(Liquids/Mists)

Required if handling outside a

fume hood (not recommended)

or during spill cleanup.

Body Tyvek® Lab Coat
Prevents absorption through

standard cotton clothing.[1]

Operational Protocols
A. Safe Handling Workflow
The following diagram outlines the decision logic for handling this compound, emphasizing the

prevention of carbonate formation and exposure.
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CRITICAL SAFETY NOTE

Start: Reagent Retrieval

Check Physical State
(Solid vs Oil)

Solid: Weigh in Air
(Rapidly)

Crystalline

Oil/Liquid: Handle via Syringe
or Cannula Transfer

Viscous Liquid

Purge Headspace with Argon/N2
(Prevent Carbonation)

Dissolve in Anhydrous Solvent
(DCM/THF)

Proceed to Reaction

Avoid Metal Spatulas
(Trace metal contamination)

Click to download full resolution via product page

Figure 1: Safe handling workflow emphasizing inert atmosphere maintenance to prevent

carbamate formation.

B. Spill Response (Bench Scale < 100g)
Evacuate: Clear the immediate area.

PPE Up: Don ABEK respiratory protection and double gloves.[1]
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Contain: Use a dry sand or vermiculite dike.[1] Do not use sawdust (reaction risk).

Neutralize: Gently apply a dilute weak acid (e.g., 5% Citric Acid or Sodium Bisulfate) to

neutralize the amine.

Collect: Scoop into a hazardous waste container labeled "Basic Organic Waste."

Emergency Medical Protocols
Trustworthiness Note: The following protocols are based on standard medical management for

corrosive amine exposure. Always consult the specific SDS and a medical professional.

Exposure Route
Immediate Action (First 60
Seconds)

Follow-up

Eye Contact

IMMEDIATE IRRIGATION.

Flush with water/saline for

minimum 30 minutes.[1] Hold

eyelids apart.

Transport to ER immediately.

[1] Alkalinity causes deep

tissue penetration; damage

may be delayed.[1]

Skin Contact

Remove contaminated

clothing.[1][6] Flush with water

for 15 minutes.

Monitor for delayed chemical

burns.[1] Do not apply

neutralizing agents (vinegar) to

skin.

Inhalation
Move to fresh air.[1][6] Keep

warm and at rest.

If breathing is labored,

administer oxygen (trained

personnel only).

Ingestion
DO NOT INDUCE VOMITING.

Rinse mouth with water.[1][7]

Risk of esophageal

perforation.[1] Urgent medical

assessment required.[1]

Synthesis & Application Context
This compound is typically synthesized via the reduction of 1-(4-chloro-3-

fluorophenyl)cyclopentanecarbonitrile.[1]
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Reaction Risk: The reduction (often using LAH or Borane) generates hydrogen gas and

requires quenching.

Impurity Profile: Common impurities include the unreacted nitrile or the secondary amine

dimer.[1]

Storage Stability: Over time, the amine may yellow due to oxidation. Purity should be re-

verified via HPLC/LC-MS if stored >6 months.

Waste Disposal & Environmental Fate[1]
Classification: Hazardous Chemical Waste (Corrosive/Toxic).

Segregation:DO NOT mix with acidic waste streams (exothermic neutralization) or oxidizing

agents (fire risk).

Disposal Method: Incineration in a licensed chemical waste facility equipped with a scrubber

for nitrogen oxides (NOx) and halogenated byproducts (HCl, HF).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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